Cas no 79828-48-1 (benzene-1,2,3,4,5,6-hexayl hexabenzoate)

benzene-1,2,3,4,5,6-hexayl hexabenzoate structure
79828-48-1 structure
Product Name:benzene-1,2,3,4,5,6-hexayl hexabenzoate
CAS No:79828-48-1
MF:C48H30O12
MW:798.744614124298
CID:984903
PubChem ID:315986
Update Time:2025-04-20

benzene-1,2,3,4,5,6-hexayl hexabenzoate Chemical and Physical Properties

Names and Identifiers

    • benzene-1,2,3,4,5,6-hexayl hexabenzoate
    • (2,3,4,5,6-pentabenzoyloxyphenyl) benzoate
    • 79828-48-1
    • NSC-243154
    • SCHEMBL5551848
    • NSC243154
    • Benzene-1,2,3,4,5,6-hexaylhexabenzoate
    • DTXSID00311421
    • Inchi: 1S/C48H30O12/c49-43(31-19-7-1-8-20-31)55-37-38(56-44(50)32-21-9-2-10-22-32)40(58-46(52)34-25-13-4-14-26-34)42(60-48(54)36-29-17-6-18-30-36)41(59-47(53)35-27-15-5-16-28-35)39(37)57-45(51)33-23-11-3-12-24-33/h1-30H
    • InChI Key: UXJJQFIFQWHMPS-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C1C(=C(C(=C(C=1OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 798.17372639g/mol
  • Monoisotopic Mass: 798.17372639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 18
  • Complexity: 1150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.4
  • Topological Polar Surface Area: 158Ų
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